1-[1-(2-Phenoxyacetyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione

• IUPAC Name: 1-[1-(2-phenoxyacetyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C18H20F3N3O4/c19-18(20,21)12-24-15(25)10-23(17(24)27)13-6-8-22(9-7-13)16(26)11-28-14-4-2-1-3-5-14/h1-5,13H,6-12H2
• InChI Key: GUZNSYBYTRCZCF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CC(=O)N(C2=O)CC(F)(F)F)C(=O)COC3=CC=CC=C3
• Molecular Formula: C18H20F3N3O4
• Molecular Weight: 399.4 g/mol

Description

1-[1-(2-Phenoxyacetyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C18H20F3N3O4 and its molecular weight is 399.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The compound is part of a broader family of imidazolidine-2,4-dione derivatives, which have been synthesized and structurally analyzed for their potential applications in medical research. For instance, the synthesis of halogen-substituted 5-arylidene derivatives of imidazolidine-2,4-dione has been explored, revealing insights into their structure-activity relationships through X-ray analysis (Pękala et al., 2005). Additionally, studies have detailed the synthesis and spatial structure of various substituted derivatives, emphasizing the importance of NMR data in establishing their stereochemical composition (Unkovskii et al., 1994).

Antimicrobial Activity

Research has also focused on the antimicrobial properties of imidazolidine-2,4-dione derivatives. Specific compounds within this chemical family have been synthesized and evaluated for their antibacterial and antifungal activities, demonstrating efficacy against certain strains of bacteria and fungi. This indicates the potential of these compounds in developing new antimicrobial agents (Prakash et al., 2011).

Anticancer Potential

The anticancer activity of imidazolidine-2,4-dione derivatives has been a significant area of investigation. Specific derivatives have been synthesized and assessed for their efficacy in inhibiting cancer cell growth, with some showing promise as novel agents for cancer treatment. This research underscores the compound's role in the ongoing search for more effective cancer therapies (Kumar et al., 2013).